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Abstract
This document provides a comprehensive guide with detailed protocols for the analytical

characterization of 7-Bromoquinazolin-2-amine (CAS No: 190274-15-8).[1] As a key

heterocyclic building block in medicinal chemistry and drug development, rigorous confirmation

of its identity, structure, and purity is paramount.[2] This guide is intended for researchers,

analytical scientists, and quality control professionals. We will detail the application of Nuclear

Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), High-Performance Liquid

Chromatography (HPLC), and Elemental Analysis. The protocols are designed to be self-

validating, and the discussion emphasizes the causal logic behind experimental choices to

ensure robust and reliable results.

Introduction and Physicochemical Properties
7-Bromoquinazolin-2-amine is a substituted quinazoline derivative. The quinazoline scaffold

is a "privileged structure" in medicinal chemistry, appearing in numerous compounds with a

wide range of biological activities, including anticancer and anti-inflammatory properties.[3][4]
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Therefore, ensuring the quality of starting materials like 7-Bromoquinazolin-2-amine is a

critical first step in the synthesis of novel therapeutic agents.

The primary goal of this application note is to provide a multi-faceted analytical approach that,

when used in concert, provides unambiguous confirmation of the compound's structure and a

quantitative measure of its purity.

Table 1: Physicochemical Properties of 7-Bromoquinazolin-2-amine

Property Value Source

Molecular Formula C₈H₆BrN₃ [1][5][6]

Molecular Weight 224.06 g/mol [1][5]

Monoisotopic Mass 222.9745 Da [6][7]

Appearance
Solid (typically off-white to

yellow powder)
[5]

CAS Number 190274-15-8 [1]

IUPAC Name 7-bromoquinazolin-2-amine [6]

Integrated Analytical Workflow
A robust characterization relies on the integration of orthogonal analytical techniques. Each

method provides a unique piece of information, and together they build a complete profile of

the compound. The following diagram illustrates the recommended workflow for a

comprehensive analysis.
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Caption: Integrated workflow for the characterization of 7-Bromoquinazolin-2-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle & Expertise: NMR spectroscopy is the most powerful technique for the unambiguous

elucidation of molecular structure. ¹H NMR provides information on the number, environment,
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and connectivity of protons, while ¹³C NMR maps the carbon framework of the molecule. For a

molecule like 7-Bromoquinazolin-2-amine, NMR confirms the substitution pattern on the

quinazoline ring system.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Accurately weigh 5-10 mg of the 7-Bromoquinazolin-2-amine sample.

Dissolution: Dissolve the sample in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Expert Insight: DMSO-d₆ is an excellent solvent choice due to its ability to dissolve a wide

range of organic molecules and because the amine protons (-NH₂) are often clearly visible

and exchange more slowly than in other solvents like CDCl₃ or D₂O.

Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field spectrometer.

¹H NMR: Acquire at least 16 scans.

¹³C NMR: Acquire at least 1024 scans, using a proton-decoupled pulse program.

Processing: Process the data using appropriate software (e.g., MestReNova, TopSpin).

Reference the spectra to the residual DMSO solvent peak (δ ~2.50 ppm for ¹H and δ ~39.52

ppm for ¹³C).

Data Interpretation and Expected Results
The structure of 7-Bromoquinazolin-2-amine dictates a specific set of signals. The bromine

atom at the 7-position and the amine group at the 2-position create a distinct electronic

environment that influences the chemical shifts of the aromatic protons.

Table 2: Representative ¹H and ¹³C NMR Data (Predicted/Typical in DMSO-d₆)
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Nucleus Position

Expected
Chemical
Shift (δ,
ppm)

Multiplicity Integration Notes

¹H H-8 ~8.0 - 8.2 d 1H

Doublet due

to coupling

with H-6.

¹H H-6 ~7.6 - 7.8 dd 1H

Doublet of

doublets

(coupling to

H-5 and H-8).

¹H H-5 ~7.4 - 7.6 d 1H

Doublet due

to coupling

with H-6.

¹H H-4 ~8.9 - 9.1 s 1H

Singlet,

typically

downfield.

¹H -NH₂ ~6.5 - 7.5 s (broad) 2H

Broad singlet,

exchangeabl

e with D₂O.

¹³C C-2 ~160 s -

Carbon

attached to

two

nitrogens.

¹³C C-4 ~155 s -

¹³C C-8a ~152 s -
Bridgehead

carbon.

¹³C C-4a ~120 s -
Bridgehead

carbon.

¹³C C-7 ~118 s -

Carbon

attached to

Bromine.
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¹³C C-5, C-6, C-8 ~125-130 d -
Aromatic CH

carbons.

Note: Actual chemical shifts can vary slightly based on concentration and instrument

calibration. The presence of these signals with the correct multiplicities and integrations

provides strong evidence for the assigned structure.[2][8]

Mass Spectrometry (MS)
Principle & Expertise: Mass spectrometry provides a precise measurement of the mass-to-

charge ratio (m/z) of ionized molecules. For 7-Bromoquinazolin-2-amine, it serves two critical

functions:

Molecular Weight Confirmation: High-resolution MS (HRMS) can confirm the elemental

formula by providing a highly accurate mass measurement.

Isotopic Pattern Verification: Bromine has two abundant, naturally occurring isotopes, ⁷⁹Br

(~50.7%) and ⁸¹Br (~49.3%). This results in a characteristic M and M+2 isotopic pattern in

the mass spectrum, which is a definitive signature for a monobrominated compound.

Experimental Protocol: ESI-MS
Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in an appropriate

solvent like methanol or acetonitrile.

Instrumentation: Use an electrospray ionization (ESI) source coupled with a high-resolution

mass analyzer (e.g., TOF, Orbitrap).

Ionization Mode: Operate in positive ion mode to generate the protonated molecular ion,

[M+H]⁺.

Infusion: Infuse the sample solution directly into the mass spectrometer at a low flow rate

(e.g., 5-10 µL/min).

Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 100-400 amu).

Data Interpretation and Expected Results
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The primary observation will be a pair of peaks of nearly equal intensity separated by 2 Da.

[M+H]⁺: Calculated for C₈H₇⁷⁹BrN₃⁺ = 223.9818

[M+2+H]⁺: Calculated for C₈H₇⁸¹BrN₃⁺ = 225.9797

The detection of this characteristic doublet at the correct m/z values, with an accurate mass

measurement within 5 ppm of the theoretical value, confirms both the molecular weight and the

presence of a single bromine atom.[6][9]

High-Performance Liquid Chromatography (HPLC)
Principle & Expertise: HPLC is the gold standard for determining the purity of small organic

molecules. It separates the target compound from impurities based on their differential

partitioning between a stationary phase (the column) and a mobile phase. UV detection

provides a quantitative measure of the components.

Trustworthiness: For amine-containing compounds, method development requires careful

consideration to prevent poor peak shape (tailing) caused by the interaction of the basic amine

with residual acidic silanols on the silica-based stationary phase. Using a buffered mobile

phase and a high-quality, end-capped column is crucial for a reliable, self-validating protocol.

[10]

Experimental Protocol: Reversed-Phase HPLC
Sample Preparation: Prepare a stock solution of 7-Bromoquinazolin-2-amine in a suitable

diluent (e.g., 50:50 Acetonitrile:Water) at a concentration of ~1.0 mg/mL. Dilute further to

~0.1 mg/mL for injection.

Chromatographic Conditions:

Expert Insight: The use of a small amount of trifluoroacetic acid (TFA) in the mobile phase

acts as an ion-pairing agent, protonating the amine and masking silanol interactions,

which significantly improves peak symmetry.

Table 3: HPLC Method Parameters
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Parameter Recommended Setting

Instrument Agilent 1260 Infinity II or equivalent

Column C18, 4.6 x 150 mm, 5 µm particle size

Mobile Phase A 0.1% TFA in Water

Mobile Phase B 0.1% TFA in Acetonitrile

Gradient 10% B to 90% B over 15 minutes

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

UV Detector 254 nm or Diode Array Detector (DAD)

Data Interpretation
A high-purity sample will exhibit a single major peak in the chromatogram. Purity is calculated

based on the area percent of the main peak relative to the total area of all peaks detected. For

drug development purposes, a purity of >95% is typically required.[11][12]

Elemental Analysis
Principle & Expertise: Elemental analysis by combustion provides the weight percentage of

Carbon (C), Hydrogen (H), and Nitrogen (N) in a compound. This classical technique is used to

verify the empirical formula, which, when combined with molecular weight data from MS,

confirms the molecular formula.

Protocol and Data Interpretation
Sample Preparation: Provide a high-purity, dry sample (~2-3 mg) for analysis.

Instrumentation: Use a dedicated CHN analyzer.

Analysis: The instrument combusts the sample at high temperature, and the resulting gases

(CO₂, H₂O, N₂) are quantitatively measured.
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The experimental percentages should match the theoretical values within a ±0.4% margin,

which is the standard for acceptance.

Table 4: Theoretical Elemental Composition for C₈H₆BrN₃

Element Theoretical Mass %

Carbon (C) 42.88%

Hydrogen (H) 2.70%

Nitrogen (N) 18.75%

Bromine (Br) 35.66%

Conclusion: A Triad of Confirmation
The structural identity and purity of 7-Bromoquinazolin-2-amine are established through the

integration of orthogonal analytical data.

Experimental Data
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NMR Data
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Caption: Logical relationship of analytical data for final confirmation.

By following these detailed protocols, researchers and scientists can be highly confident in the

quality of their 7-Bromoquinazolin-2-amine material, ensuring the integrity and reproducibility

of their subsequent research and development efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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